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Compound of Interest

Compound Name: Nickel(II) Dibutyldithiocarbamate

Cat. No.: B086654 Get Quote

For researchers, scientists, and drug development professionals handling Nickel(II)
Dibutyldithiocarbamate, ensuring its proper disposal is a critical component of laboratory

safety and environmental responsibility. This organonickel compound, while valuable in various

industrial and research applications, is classified as a hazardous substance, a human

carcinogen, and poses a significant threat to aquatic ecosystems with long-lasting effects.[1]

Adherence to stringent disposal protocols is therefore not just a matter of regulatory

compliance, but a fundamental practice in safeguarding human health and the environment.

The primary directive for the disposal of Nickel(II) Dibutyldithiocarbamate is to entrust it to a

licensed waste disposal company.[1][2] Under no circumstances should this chemical be

discharged into drains or the environment.[3] All disposal activities must be conducted in strict

accordance with local, national, and international regulations.

Essential Safety and Handling Information
Before initiating any disposal procedures, it is imperative to be familiar with the hazards

associated with Nickel(II) Dibutyldithiocarbamate and the necessary personal protective

equipment (PPE).

Summary of Hazards and Properties:
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Property Information

Appearance
Green to dark green crystalline solid or

powder[4]

Molecular Formula C₁₈H₃₆N₂NiS₄[3][4]

Molecular Weight 467.43 g/mol [4]

Melting Point 89 °C[4]

GHS Hazard Statements

H317: May cause an allergic skin reaction.

[1]H334: May cause allergy or asthma

symptoms or breathing difficulties if inhaled.

[1]H350: May cause cancer.[1]H372: Causes

damage to organs (Respiratory system) through

prolonged or repeated exposure.[1]H413: May

cause long lasting harmful effects to aquatic life.

[1]

Signal Word Danger[1]

Step-by-Step Laboratory Disposal Protocol
The following protocol outlines the necessary steps for the safe collection and preparation of

Nickel(II) Dibutyldithiocarbamate waste for pickup by a licensed disposal service. This

procedure is based on established guidelines for handling hazardous heavy metal compounds.

1. Waste Identification and Segregation:

Treat all waste containing Nickel(II) Dibutyldithiocarbamate, including contaminated

labware, PPE, and cleaning materials, as hazardous waste.

Due to its nickel content, it is categorized as heavy metal waste.[5]

Do not mix Nickel(II) Dibutyldithiocarbamate waste with other incompatible waste streams.

[5]

2. Personal Protective Equipment (PPE):
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Before handling the waste, ensure you are wearing appropriate PPE, including:

Chemical-resistant gloves (Neoprene or nitrile rubber are suitable)[6]

Safety goggles or a face shield[6]

A lab coat or other protective clothing[6]

In situations where dust or aerosols may be generated, a NIOSH-certified respirator is

required.[2][6]

3. Waste Collection and Containerization:

Solid Waste:

Carefully sweep or shovel solid Nickel(II) Dibutyldithiocarbamate waste into a

designated, chemically compatible hazardous waste container.[6] High-density

polyethylene (HDPE) containers are generally appropriate.[5]

Avoid creating dust during this process.[1] If necessary, lightly moisten the solid waste to

minimize airborne particles.

Liquid Waste (Solutions):

Collect all aqueous and solvent-based solutions containing Nickel(II)
Dibutyldithiocarbamate in a separate, clearly labeled hazardous waste container.[5]

Ensure the container is sealed tightly to prevent leaks or spills.

Contaminated Materials:

Place all contaminated items, such as gloves, weighing papers, and disposable labware,

into the designated solid hazardous waste container.

4. Labeling and Storage:

Clearly label the hazardous waste container with the words "Hazardous Waste."[5]
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The label must include:

The full chemical name: "Nickel(II) Dibutyldithiocarbamate"[5]

The concentration (if in solution)[5]

The accumulation start date (the date the first waste was added to the container)[5]

Appropriate hazard pictograms (e.g., health hazard, environmental hazard).

Store the sealed container in a designated satellite accumulation area within the laboratory,

away from general work areas and incompatible chemicals.[5] The storage area should be

cool, dry, and well-ventilated.[1]

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.[5]

Provide them with accurate information about the waste contents.

Do not attempt to transport hazardous waste yourself.[5]

Emergency Procedures for Spills
In the event of a spill, follow these procedures:

Evacuate and Secure the Area: Immediately evacuate unnecessary personnel from the spill

area.[3]

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Wear the appropriate PPE as described above.

Containment: Prevent the spill from spreading and entering drains or waterways.[3][6]

Cleanup:

For solid spills, carefully sweep the material into a suitable container for disposal.[6]
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For liquid spills, use an inert absorbent material to dike and absorb the spill.

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Collect all cleanup materials and contaminated PPE in a labeled hazardous waste

container for proper disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Nickel(II) Dibutyldithiocarbamate waste.
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Caption: Workflow for the proper disposal of Nickel(II) Dibutyldithiocarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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